Cas no 782494-03-5 (2-(Piperidin-4-yl)benzoic acid)

• Product Name: 2-(Piperidin-4-yl)benzoic acid
• CAS No: 782494-03-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 2196236
• PubChem ID: 19855264
• Update Time: 2025-04-21

2-(Piperidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)benzoic acid
• 2-piperidin-4-ylbenzoic acid
• DTXSID10600636
• SCHEMBL4878097
• DA-02822
• 782494-03-5
• AKOS015904578
• 2-(4-piperidinyl)benzoic acid

• Inchi： 1S/C12H15NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H,14,15)
• InChI Key： ZAHUFOBHPFINEU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1CCNCC1)=O

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų